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For Researchers, Scientists, and Drug Development Professionals

Introduction
Butane-1,3-dithiol, a versatile organosulfur compound, holds significance in various chemical

applications, ranging from its use as a potent flavoring agent to its role as a key intermediate in

organic synthesis. This technical guide provides a comprehensive overview of its chemical

identity, properties, and relevant experimental protocols, tailored for professionals in research

and development.

Chemical Identity and Synonyms
The compound with the systematic IUPAC name butane-1,3-dithiol is also known by several

synonyms.[1] Understanding these alternative names is crucial for a comprehensive literature

search and chemical sourcing.

1,3-Dimercaptobutane[1][2]

FEMA No. 3529[1][2]

1,3-butane dithiol[1]
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A summary of the key physical and chemical properties of butane-1,3-dithiol is presented in the

table below. This data is essential for its handling, application in reactions, and for analytical

purposes.

Property Value Reference

Molecular Formula C4H10S2 [1]

Molecular Weight 122.25 g/mol

Appearance Liquid with a meaty odor [1]

Density 1.052 g/mL at 20 °C [1]

Refractive Index 1.526-1.536 at 20 °C [1]

Solubility
Insoluble in water; miscible in

fat
[1]

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of butane-1,3-dithiol is not

readily available in the reviewed literature, the synthesis of analogous dithiols and the related

diol provides valuable insights into potential synthetic routes. A common method for the

preparation of dithiols involves the reaction of the corresponding dihalide with a sulfur

nucleophile. For instance, 1,4-dibromobutane can be prepared from tetrahydrofuran (THF).[3]

A plausible, though not explicitly documented, route for the synthesis of butane-1,3-dithiol could

involve the conversion of 1,3-butanediol to a di-halo derivative, followed by nucleophilic

substitution with a thiolating agent. The synthesis of 1,3-butanediol itself can be achieved

through the catalytic hydrogenation of 3-hydroxybutanal.[4][5]

Applications in Organic Synthesis: The Corey-
Seebach Reaction
Dithiols, such as the closely related 1,3-propanedithiol, are instrumental in the Corey-Seebach

reaction, a powerful tool in organic synthesis for "umpolung" (reactivity inversion).[6][7][8] This
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reaction allows for the transformation of an aldehyde into an acyl anion equivalent, which can

then react with various electrophiles.[7][9]

The logical workflow of the Corey-Seebach reaction is depicted in the following diagram:

Aldehyde (R-CHO) 1,3-Dithiane Formation+ 1,3-Propanedithiol, H+ Protected Aldehyde
(1,3-Dithiane derivative)

Deprotonation
(n-BuLi)

Acyl Anion Equivalent
(Lithiated Dithiane) Alkylation (R'-X) Alkylated Dithiane Deprotection

(e.g., HgCl2, H2O) Ketone (R-CO-R')

Click to download full resolution via product page

Workflow of the Corey-Seebach Reaction.

This reaction pathway highlights the utility of 1,3-dithiols in protecting carbonyl groups and in

facilitating carbon-carbon bond formation through the generation of a nucleophilic acyl anion

equivalent.[7]

Metabolic Pathways of a Related Compound: 1,3-
Butanediol
While specific metabolic pathways for butane-1,3-dithiol are not well-documented, the

metabolism of the analogous compound, 1,3-butanediol, has been studied. In vivo studies in

rats suggest that 1,3-butanediol is likely oxidized to β-hydroxybutyric acid.[10] The metabolism

of (R)-1,3-butanediol, in particular, is noted for its efficient conversion to the ketone body beta-

hydroxybutyrate (BHB) in the liver, which can then serve as an energy source.[4][11]

The proposed metabolic conversion of 1,3-butanediol is illustrated below:

(R)-1,3-Butanediol Hepatic OxidationAlcohol Dehydrogenase Intermediate
(Acetoacetate) Reduction

β-hydroxybutyrate
dehydrogenase Beta-Hydroxybutyrate (BHB) Energy Source

(Brain, Muscles)

Click to download full resolution via product page

Metabolic conversion of (R)-1,3-Butanediol.
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This metabolic pathway is of interest in the study of ketogenesis and alternative energy

substrates for the body.[4][11]

Conclusion
Butane-1,3-dithiol is a compound with established applications, particularly in the flavor

industry, and significant potential in synthetic organic chemistry, drawing parallels from the

reactivity of similar dithiols. While detailed synthesis protocols for this specific molecule require

further exploration, the principles of dithiol synthesis and their application in powerful synthetic

methodologies like the Corey-Seebach reaction provide a solid foundation for its use in

research and development. Further investigation into its metabolic fate and potential biological

activities, guided by the understanding of its diol analog, may unveil new avenues for its

application in the life sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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